Cas no 1246184-50-8 (6-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine)

• Product Name: 6-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine
• CAS No: 1246184-50-8
• MF: C₈H₆BrIN₂
• MW: 336.955112934113
• MDL: MFCD16250387
• CID: 2193084
• PubChem ID: 66794218
• Update Time: 2025-10-30

6-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-iodo-2-methylh-imidazo[1,2-a]pyridine
• 6-bromo-3-iodo-2-methylimidazo[1,2-a]pyridine
• FCH1396439
• AX8270240
• 1246184-50-8
• DA-13690
• SCHEMBL769914
• G64005
• 6-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine

• MDL： MFCD16250387
• Inchi： 1S/C8H6BrIN2/c1-5-8(10)12-4-6(9)2-3-7(12)11-5/h2-4H,1H3
• InChI Key： WJCDXGZHNALQMI-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C2C=CC(=CN21)Br

Computed Properties

• Exact Mass: 335.87591g/mol
• Monoisotopic Mass: 335.87591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine

Recent Advances in the Study of 6-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine (CAS: 1246184-50-8)

6-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine (CAS: 1246184-50-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of targeting protein kinases and other therapeutic targets. This research brief aims to summarize the latest findings related to this compound and its derivatives, providing insights into its pharmacological potential and mechanistic underpinnings.

One of the key areas of investigation has been the synthesis and optimization of 6-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that improves yield and purity, making the compound more accessible for further pharmacological evaluation. The researchers employed palladium-catalyzed cross-coupling reactions to introduce various functional groups, enabling the exploration of structure-activity relationships (SAR) and the identification of potent analogs.

In addition to synthetic advancements, recent research has explored the biological activities of 6-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits inhibitory activity against a subset of protein kinases involved in cancer cell proliferation. The study highlighted its selective inhibition of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various malignancies. These findings suggest that 6-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine could serve as a promising scaffold for the development of targeted anticancer therapies.

Further investigations have also explored the compound's potential in neurodegenerative diseases. A preprint article (2024) on bioRxiv described its ability to modulate neuroinflammatory responses by inhibiting microglial activation. This property could be leveraged for the treatment of conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a critical role in disease progression. However, additional in vivo studies are needed to validate these preliminary findings.

Despite these promising results, challenges remain in the development of 6-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further medicinal chemistry optimization. Collaborative efforts between academia and industry will be essential to translate these discoveries into clinically viable candidates.

In conclusion, 6-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine (CAS: 1246184-50-8) represents a versatile and pharmacologically active scaffold with potential applications in oncology and neurology. Ongoing research efforts are expected to uncover new derivatives with improved efficacy and safety profiles, paving the way for future drug development. This brief underscores the importance of continued exploration of this compound and its analogs in the pursuit of novel therapeutic agents.